Cas no 1326828-26-5 (N-(4-ethoxyphenyl)-6-fluoro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine)

• Product Name: N-(4-ethoxyphenyl)-6-fluoro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine
• CAS No: 1326828-26-5
• MF: C₂₂H₂₂FN₃O₂S
• MW: 411.492387294769
• CID: 5398953
• Update Time: 2025-05-25

N-(4-ethoxyphenyl)-6-fluoro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• [4-(4-ethoxyanilino)-6-fluoroquinolin-3-yl]-thiomorpholin-4-ylmethanone
• N-(4-ethoxyphenyl)-6-fluoro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine

• Inchi： 1S/C22H22FN3O2S/c1-2-28-17-6-4-16(5-7-17)25-21-18-13-15(23)3-8-20(18)24-14-19(21)22(27)26-9-11-29-12-10-26/h3-8,13-14H,2,9-12H2,1H3,(H,24,25)
• InChI Key： PXIZYQRHKWCEGZ-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=CC=C(OCC)C=C2)C2C(N=C1)=CC=C(F)C=2)(N1CCSCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline-3-carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides Quinoline-3-carboxamides

Additional information on N-(4-ethoxyphenyl)-6-fluoro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine

Recent Advances in the Study of N-(4-ethoxyphenyl)-6-fluoro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine (CAS: 1326828-26-5)

The compound N-(4-ethoxyphenyl)-6-fluoro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine (CAS: 1326828-26-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This quinoline derivative has been identified as a potential therapeutic agent, particularly in the context of kinase inhibition and cancer therapy. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathway, and evaluating its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinase targets, which are often dysregulated in various cancers. Structural analysis reveals that the thiomorpholine-4-carbonyl moiety plays a critical role in binding to the ATP-binding site of kinases, thereby disrupting their activity. This selective inhibition has been demonstrated in vitro against a panel of cancer cell lines, with notable potency in breast and lung cancer models. Furthermore, the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, making it a viable candidate for further development.

In addition to its kinase inhibitory activity, recent studies have explored the compound's potential in combination therapies. Preliminary data suggest that N-(4-ethoxyphenyl)-6-fluoro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine can synergize with existing chemotherapeutic agents, enhancing their efficacy while minimizing off-target effects. This has been attributed to the compound's ability to modulate cellular pathways that are involved in drug resistance, thereby sensitizing cancer cells to conventional treatments.

The synthetic route for this compound has also been a focus of recent research. Optimized protocols have been developed to improve yield and purity, with particular attention to the introduction of the 6-fluoro and thiomorpholine-4-carbonyl groups. These advancements have facilitated larger-scale production, enabling more extensive preclinical evaluation. Additionally, computational modeling studies have provided insights into the structure-activity relationship (SAR), guiding the design of analogs with enhanced potency and selectivity.

Despite these promising developments, challenges remain in the clinical translation of N-(4-ethoxyphenyl)-6-fluoro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine. Ongoing studies are addressing potential toxicity concerns and optimizing dosing regimens to maximize therapeutic efficacy. Furthermore, efforts are underway to identify biomarkers that can predict patient response, enabling personalized treatment strategies. The compound's unique chemical structure and mechanism of action position it as a valuable tool for both therapeutic and investigative purposes in oncology.

In conclusion, the recent research on N-(4-ethoxyphenyl)-6-fluoro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine (CAS: 1326828-26-5) highlights its potential as a novel kinase inhibitor with applications in cancer therapy. The compound's selective activity, favorable pharmacokinetics, and synergistic effects with existing treatments underscore its therapeutic promise. Continued investigation into its mechanism, optimization of its synthetic pathway, and evaluation in clinical settings will be critical to realizing its full potential. This research not only advances our understanding of kinase inhibitors but also contributes to the broader field of targeted cancer therapies.